Cas no 51014-28-9 (Haplopappic acid)

• Product Name: Haplopappic acid
• CAS No: 51014-28-9
• Molecular Formula: C₂₀H₃₀O₄
• Molecular Weight: 334.45
• CID: 2052496
• PubChem ID: 102117108

Haplopappic acid Properties

Names and Identifiers

• Haplopappic acid
• Haplopappsaeure
• Kolavinsaeure
• 5β-[(E)-4-Carboxy-3-methyl-3-butenyl]-3,4,4aβ,5,6,7,8,8a-octahydro-5,6α,8aβ-trimethyl-1-naphthalenecarboxylic acid
• (4aR,5S,6R,8aS)-5-[(3E)-4-Carboxy-3-methyl-3-buten-1-yl]-3,4,4a,5,6,7,8,8a-octahydro-5,6,8a-trimethyl-1-naphthalenecarboxylic acid
• DTXSID301102763
• CHEMBL4204159
• 51014-28-9

• InChIKey： FMWSHZRIJXQMOO-FHXMSOPHSA-N
• Inchi： InChI=1S/C20H30O4/c1-13(12-17(21)22)8-10-19(3)14(2)9-11-20(4)15(18(23)24)6-5-7-16(19)20/h6,12,14,16H,5,7-11H2,1-4H3,(H,21,22)(H,23,24)/b13-12+/t14-,16-,19+,20-/m1/s1
• SMILES： CC1CCC2(C(C1(C)CCC(=CC(=O)O)C)CCC=C2C(=O)O)C

Computed Properties

• Exact Mass: 334.21440943g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 334.21440943g/mol
• Heavy Atom Count: 24
• Complexity: 588
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.5
• Topological Polar Surface Area: 74.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Colensane and clerodane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Colensane and clerodane diterpenoids